N-(3-fluorophenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3-fluorophenyl)-3-(2-phenylbutanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H21FN2O3/c1-2-19(16-9-4-3-5-10-16)24(29)28-22-20-13-6-7-14-21(20)31-23(22)25(30)27-18-12-8-11-17(26)15-18/h3-15,19H,2H2,1H3,(H,27,30)(H,28,29)
• InChI Key: KWUNUCXCKRRHCZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C25H21FN2O3
• Molecular Weight: 416.4 g/mol

Description

N-(3-fluorophenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide is a chemical compound that belongs to the class of benzofuran derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and medicinal chemistry.

Scientific Research Applications

Orexin Receptor Antagonists

• N-(3-fluorophenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide derivatives are being studied as orexin receptor antagonists. For example, SB-649868 is a novel orexin 1 and 2 receptor antagonist under development for the treatment of insomnia. Its metabolism and disposition have been extensively studied, highlighting its potential in clinical applications (Renzulli et al., 2011).

Antitumor Activity

• Certain benzofuran carboxamide derivatives, like MS-27-275, have shown marked in vivo antitumor activity against various human tumors. These compounds act as inhibitors of histone deacetylase (HDA) and represent a potential chemotherapeutic strategy for cancers insensitive to traditional antitumor agents (Saito et al., 1999).

Synthesis and Biological Evaluation

• Research on the synthesis of new benzofuran carboxamide derivatives, such as the 3-(glycinamido)-benzofuran-2-carboxamide and 3-(β-alanamido)-benzofuran-2-carboxamide series, provides insights into developing new bioactive chemical entities. These compounds have been evaluated for antimicrobial, anti-inflammatory, and DPPH radical scavenging activities (Lavanya et al., 2017).

Fluorescent Chemosensors

• The development of fluorescent chemosensors based on benzofuran derivatives, such as the phenoxazine-based N-(4-((4-((5-oxo-5H-benzo[a]phenoxazin-6-yl)amino)phenyl)sulfonyl)phenyl)furan-2-carboxamide, demonstrates their application in detecting metal ions and other molecules. These chemosensors have been successfully used for bio-imaging in live cells and zebrafish (Ravichandiran et al., 2020).

Cyclometallation Studies

• The study of cyclometallation of benzofuran carboxamides provides valuable insights into their coordination chemistry and potential applications in catalysis and material science. For instance, cyclometallation of N,N-dimethylbenzo[b]furan-2-carbothio (and seleno) amides with palladium(II), ruthenium(II), and rhodium(III) highlights the versatility of these compounds (Nonoyama et al., 1994).